Cas no 349405-74-9 (2-chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide)

2-Chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide is a synthetic organic compound featuring a benzamide core substituted with a chloro group at the 2-position and a nitro group at the 5-position, along with two allyl (prop-2-en-1-yl) groups on the nitrogen. This structure imparts reactivity suitable for further functionalization, particularly in polymer chemistry or as an intermediate in organic synthesis. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (allyl) groups offers versatility in electrophilic or nucleophilic reactions. Its allyl substituents enable potential participation in thiol-ene or radical polymerization processes, making it valuable for crosslinking applications or advanced material design. The compound's crystalline form facilitates handling and precise stoichiometric use.
2-chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide structure
349405-74-9 structure
Product Name:2-chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide
CAS No:349405-74-9
MF:C13H13ClN2O3
MW:280.706922292709
CID:5330131
Update Time:2025-06-08

2-chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-nitro-N,N-di-2-propen-1-ylbenzamide
    • 2-chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide
    • Inchi: 1S/C13H13ClN2O3/c1-3-7-15(8-4-2)13(17)11-9-10(16(18)19)5-6-12(11)14/h3-6,9H,1-2,7-8H2
    • InChI Key: WJINDCKXTOTIOA-UHFFFAOYSA-N
    • SMILES: C(N(CC=C)CC=C)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Experimental Properties

  • Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 431.9±45.0 °C(Predicted)
  • pka: -2.57±0.70(Predicted)

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Additional information on 2-chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide

Comprehensive Overview of 2-Chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide (CAS No. 349405-74-9)

2-Chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide, with the CAS number 349405-74-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug synthesis and crop protection. Its nitro and allyl functional groups make it a versatile intermediate in organic chemistry, particularly in the synthesis of more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 2-Chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a building block for bioactive compounds, which are essential in developing new therapies and agrochemicals. The compound's CAS No. 349405-74-9 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key trends in the chemical industry is the shift toward green chemistry and eco-friendly synthesis methods. 2-Chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide is no exception, with studies focusing on optimizing its production to minimize environmental impact. This aligns with global efforts to reduce carbon footprints and adopt sustainable practices in chemical manufacturing. The compound's nitro group and allyl substituents offer opportunities for innovative catalytic processes, which are a hot topic in contemporary research.

Another area of interest is the compound's potential in material science. Its unique properties, such as thermal stability and reactivity, make it a candidate for developing advanced polymers and coatings. This application is particularly relevant in industries seeking high-performance materials for electronics, automotive, and aerospace sectors. The CAS No. 349405-74-9 is often referenced in patents and technical literature, underscoring its industrial significance.

From a commercial perspective, 2-Chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide is available in various grades, including research-grade and industrial-grade, catering to diverse needs. Suppliers emphasize its high purity and consistent quality, which are critical for reproducible results in laboratory and production settings. The compound's molecular weight and solubility are also key parameters for researchers, as they influence its behavior in different solvents and reaction conditions.

In conclusion, 2-Chloro-5-nitro-N,N-bis(prop-2-en-1-yl)benzamide (CAS No. 349405-74-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its relevance is further amplified by the growing emphasis on sustainability and innovation in chemical research. As the industry evolves, this compound is poised to play a pivotal role in shaping future advancements.

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